2-((4-fluorophenyl)thio)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide
• InChI: InChI=1S/C19H22FNO3S/c1-19(23,11-14-3-7-16(24-2)8-4-14)13-21-18(22)12-25-17-9-5-15(20)6-10-17/h3-10,23H,11-13H2,1-2H3,(H,21,22)
• InChI Key: HBCLOHCSTJUJML-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)(CNC(=O)CSC2=CC=C(C=C2)F)O
• Molecular Formula: C19H22FNO3S
• Molecular Weight: 363.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorophenyl and methoxyphenyl groups suggests potential sites of aromaticity, while the thioether and acetamide groups could introduce polarity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the acetamide group might undergo hydrolysis, the thioether group could be oxidized, and the aromatic rings might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups could increase its solubility in polar solvents.

Scientific Research Applications

Synthesis and Structural Analysis

The compound 2-((4-fluorophenyl)thio)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)acetamide represents a unique chemical structure that serves as a precursor or derivative in the synthesis of various pharmacologically active molecules. For example, studies have shown the synthesis of novel derivatives for anti-inflammatory activity, where related compounds were synthesized and evaluated for their potential in treating inflammation-related disorders (Sunder & Maleraju, 2013). This demonstrates the compound's utility in drug discovery, particularly in the development of anti-inflammatory agents.

Pharmacological Evaluation

Compounds with structures similar to this compound have been synthesized and evaluated for their pharmacological properties. For instance, derivatives have been tested for their inhibitory activity against T-type Ca(2+) channels, revealing structure-activity relationships that are crucial for the development of novel antihypertensive agents (Watanuki et al., 2012). This highlights the compound's relevance in the search for new treatments for hypertension.

Crystal Structure and Material Science Applications

The crystal structure analysis of related compounds has provided insights into the material science and pharmaceutical applications, underscoring the importance of such compounds in the development of new materials and drugs (Nagaraju et al., 2018). These studies contribute to our understanding of the molecular architecture and its implications for functionality and interaction with biological systems.

Potential Therapeutic Applications

Research on analogs and derivatives has explored their potential therapeutic applications, such as in the treatment of cerebral ischemic injury. For example, 2-(4-Methoxyphenyl)ethyl-2-acetamido-2-deoxy-&bgr;-D-pyranoside, an analog of salidroside that shares structural similarities, has been studied for its neuroprotective effects in vitro and in vivo, offering promising therapeutic applications for cerebral ischemic injury (Yu et al., 2018).

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, investigating its reactivity, and testing its biological activity.